1-Dodecanaminium, N-3-4-(dimethylamino)benzoylaminopropyl-N,N-dimethyl-, salt with 4-methylbenzenesu
1-Dodecanaminium, N-3-4-(dimethylamino)benzoylaminopropyl-N,N-dimethyl-, salt with 4-methylbenzenesu
Brand Name:
Vulcanchem
CAS No.:
156679-41-3
VCID:
VC0235069
InChI:
InChI=1S/C26H47N3O.C7H8O3S/c1-6-7-8-9-10-11-12-13-14-15-22-29(4,5)23-16-21-27-26(30)24-17-19-25(20-18-24)28(2)3;1-6-2-4-7(5-3-6)11(8,9)10/h17-20H,6-16,21-23H2,1-5H3;2-5H,1H3,(H,8,9,10)
SMILES:
CCCCCCCCCCCC[N+](C)(C)CCCNC(=O)C1=CC=C(C=C1)N(C)C.CC1=CC=C(C=C1)S(=O)(=O)[O-]
Molecular Formula:
C84H138N6O62
Molecular Weight:
589.9 g/mol
1-Dodecanaminium, N-3-4-(dimethylamino)benzoylaminopropyl-N,N-dimethyl-, salt with 4-methylbenzenesu
CAS No.: 156679-41-3
Main Products
VCID: VC0235069
Molecular Formula: C84H138N6O62
Molecular Weight: 589.9 g/mol
| CAS No. | 156679-41-3 |
|---|---|
| Product Name | 1-Dodecanaminium, N-3-4-(dimethylamino)benzoylaminopropyl-N,N-dimethyl-, salt with 4-methylbenzenesu |
| Molecular Formula | C84H138N6O62 |
| Molecular Weight | 589.9 g/mol |
| IUPAC Name | 3-[[4-(dimethylamino)benzoyl]amino]propyl-dodecyl-dimethylazanium;4-methylbenzenesulfonate |
| Standard InChI | InChI=1S/C26H47N3O.C7H8O3S/c1-6-7-8-9-10-11-12-13-14-15-22-29(4,5)23-16-21-27-26(30)24-17-19-25(20-18-24)28(2)3;1-6-2-4-7(5-3-6)11(8,9)10/h17-20H,6-16,21-23H2,1-5H3;2-5H,1H3,(H,8,9,10) |
| Standard InChIKey | RLPAVRZVJNPKLX-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCC[N+](C)(C)CCCNC(=O)C1=CC=C(C=C1)N(C)C.CC1=CC=C(C=C1)S(=O)(=O)[O-] |
| Canonical SMILES | CCCCCCCCCCCC[N+](C)(C)CCCNC(=O)C1=CC=C(C=C1)N(C)C.CC1=CC=C(C=C1)S(=O)(=O)[O-] |
| PubChem Compound | 11685731 |
| Last Modified | Nov 11 2021 |
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